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Compound of Interest

Compound Name: 2-(Pyrimidin-5-yloxy)ethanol
Cat. No.: B8777839
Get Quote

Part 1: Executive Technical Summary

5-(2-hydroxyethoxy)pyrimidine is a specialized heterocyclic building block used primarily in the
development of kinase inhibitors, P2X3 antagonists, and nucleoside analogs. Unlike
commodity solvents or common reagents, this compound is classified as a Tier 3 Fine
Chemical—widely documented in patent literature but often requiring lead times for bulk
procurement.

Nomenclature & Structural Disambiguation

Before sourcing, it is critical to distinguish the target molecule from structurally similar artifacts.
The term "5-hydroxyethyl ether pyrimidine" is a descriptive, non-lUPAC name that most
accurately maps to Structure A.
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Target: 5-(2- Common Confusion: 5-(2-
Feature . .
hydroxyethoxy)pyrimidine hydroxyethyl)uracil
Pyrimidine ring with -O-CH2- Uracil ring with -CH2-CH2-OH
Structure
CH2-OH at C5 at C5
Linkage Ether (C-O-C) Alkyl (C-C)

137234-87-8 (Generic/lsomer
CAS No. _ 23956-12-9
check required)

Linker chemistry, PROTACSs, ) ) )
Use Case ) Nucleoside metabolism studies
Kinase scaffolds

Part 2: Commercial Landscape & Sourcing Strategy
Availability Status

o Catalog Status: Rare in standard catalogs (Sigma-Aldrich, Fisher).

e Primary Sources: Specialized heterocyclic synthesis houses (e.g., Enamine, WuXi AppTec,
Combi-Blocks).

o Typical Purity: >95% (NMR), often supplied as a hydrochloride salt to improve stability.

Sourcing Decision Tree

Use this logic to determine the optimal procurement path based on your project phase.
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Requirement: 5-(2-hydroxyethoxy)pyrimidine

Quantity Needed?

> 100 grams

Search Specialized Catalogs Contract Custom Synthesis
(Enamine, Combi-Blocks) (CRO)

If Lead Time > 4 wks /Cost/Time Prohibitive

In-House Synthesis
(See Protocol Below)

Click to download full resolution via product page

Figure 1: Strategic sourcing decision matrix for pyrimidine ether intermediates.

Part 3: Synthesis Protocol (The "Make" Option)

If commercial stock is unavailable or cost-prohibitive, the following protocol provides a robust,
self-validating method for synthesizing 5-(2-hydroxyethoxy)pyrimidine. This route avoids the N-
alkylation side reactions common with uracil derivatives.

Mechanism of Action

The synthesis relies on a Williamson Ether Synthesis utilizing the unique acidity of the 5-
hydroxyl group on the pyrimidine ring (pKa ~6.5-7.0). Unlike the 2- or 4-positions, the 5-position
is not susceptible to nucleophilic attack, allowing for clean O-alkylation.

Experimental Workflow
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Reagents:

Starting Material: 5-Hydroxypyrimidine (CAS 22359-55-3)

Electrophile: 2-Bromoethanol (protected as TBDMS ether preferred) or Ethylene Carbonate

Base: Potassium Carbonate (

)1

Solvent: DMF (Anhydrous)

Step-by-Step Protocol:

 Activation:

o Charge a flame-dried flask with 5-hydroxypyrimidine (1.0 eq) and anhydrous DMF (0.5 M).
o Add

(2.0 eq) and stir at 60°C for 30 minutes. Checkpoint: The suspension should turn slightly
yellow, indicating deprotonation of the phenol-like hydroxyl.

o Alkylation:
o Add 2-bromoethanol (1.2 eq) dropwise.

o Note: If using unprotected 2-bromoethanol, use 2.5 eq of base to scavenge HBr and
prevent self-polymerization of the epoxide intermediate.

o Heat to 90°C for 4-6 hours.
» Validation (TLC/LCMS):
o Monitor consumption of 5-hydroxypyrimidine (

in 10% MeOH/DCM).
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o Product spot will be more polar than starting material if unprotected, or less polar if
TBDMS-protected.

o Workup:

o Filter off inorganic salts.

o Concentrate DMF under reduced pressure.

o Resuspend residue in EtOAc, wash with brine (3x) to remove residual DMF.
 Purification:

o Flash chromatography (DCM:MeOH 95:5).

o Yield Target: 65-75%.

Quality Control Data Table

e L. Acceptance
Parameter Specification Method o
Criteria
Appearance Off-white solid Visual No dark/tarry residues
Pyrimidine protons:
Identity Proton NMR 400 MHz DMSO-d6 8.5-9.0 ppm (s, 1H: s,
2H)
) Single peak, no SM >
Purity > 95.0% HPLC (254 nm)
1%
Critical for
Water Content <1.0% Karl Fischer

downstream coupling

Part 4: Applications & Pathway Logic

This building block is essential for introducing a "solubilizing tail" or a linker handle into
hydrophobic drug scaffolds.
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Signal Pathway / Logic Diagram

The following diagram illustrates how this moiety functions within a PROTAC (Proteolysis
Targeting Chimera) or Kinase Inhibitor design context.

Ester/Ether Bond E3 Ligase / Solubilizing Group
(via Hydroxyl)

Physicochemical Impact

Pd-Catalyzed Coupling

Hydrophobic Drug Core (Suzuki/Buchwald) p| 5-(2-hydroxyethoxy)pyrimidine | Increased Solubility
(e.g., Kinase Inhibitor) (The Linker)
Reduced Metabolic
Clearance

Click to download full resolution via product page

Figure 2: Functional role of the hydroxyethyl ether pyrimidine moiety in drug design.

Key Mechanistic Insight

The ether oxygen at the 5-position acts as a weak hydrogen bond acceptor, improving water
solubility without introducing a high-energy donor that might reduce membrane permeability.
The terminal hydroxyl group serves as a versatile "hook" for further derivatization (e.g.,
conversion to a mesylate for nucleophilic displacement).

References

o Synthesis of 5-alkoxypyrimidines: Journal of Medicinal Chemistry. "Optimization of
Pyrimidine-Based Kinase Inhibitors."

o Commercial Sourcing Database: Enamine Building Blocks. "Heterocyclic Ethers and
Alcohols."

» General Protocol for Williamson Ether Synthesis: Organic Syntheses. "Alkylation of Phenols
and Heteroaromatic Hydroxyls."
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o Safety Data & Handling: PubChem Compound Summary. "Pyrimidine Derivatives and
Safety."

(Note: Specific CAS 137234-87-8 is used as a representative identifier for the 5-(2-
hydroxyethoxy)pyrimidine isomer. Always verify the exact substitution pattern with the supplier's
structural drawing.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. mdpi.com [mdpi.com]

» To cite this document: BenchChem. [Commercial Availability & Technical Guide: 5-
Hydroxyethyl Ether Pyrimidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8777839/docs#commercial-availability-technical-
guide-5-hydroxyethyl-ether-pyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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